Cas no 19084-05-0 ( )

• Product name: &nbsp
• CAS No: 19084-05-0
• MF: C₁₅H₈N₂O₆
• MW: 312.233823776245
• CID: 907750
• PubChem ID: 305417

  Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxoisoindol-2-yl)-2-nitrobenzoic acid
• DS-014431
• 4-(1,3-dioxoisoindol-2-yl)-2-nitro-benzoic acid
• 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-nitrobenzoic acid
• CHEMBL2138923
• SMR001822045
• AKOS001568226
• SR-01000392403-1
• MLS003107168
• SR-01000392403
• Oprea1_783161
• NSC202383
• CBDivE_003234
• MFCD00391905
• 19084-05-0
• DTXSID30308107
• NSC-202383
•  

• Inchi： InChI=1S/C15H8N2O6/c18-13-9-3-1-2-4-10(9)14(19)16(13)8-5-6-11(15(20)21)12(7-8)17(22)23/h1-7H,(H,20,21)
• InChI Key： BKJXNZHEFIQHPJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC(=C(C=C3)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.03824
• Monoisotopic Mass: 312.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 117.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives